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Compound of Interest

Compound Name: L-Tyrosine-17O

Cat. No.: B12062607 Get Quote

The proper disposal of L-Tyrosine-¹⁷O, an isotopically labeled compound, is governed by the

nature of the isotope. Oxygen-17 (¹⁷O) is a stable, non-radioactive isotope. Therefore, L-

Tyrosine-¹⁷O is not considered radioactive waste and does not require special handling

procedures associated with radioactive materials.[1][2] The disposal process should follow the

same protocols as for standard, unenriched L-Tyrosine.[1]

Disposal of L-Tyrosine must be conducted in compliance with local, state, and federal

regulations. It is the responsibility of the waste generator to properly characterize the waste

and ensure it is handled by appropriately licensed services.[3]

Step-by-Step Disposal Protocol
Waste Characterization and Segregation:

Characterize the waste material in accordance with applicable regulations (e.g., US

40CFR262).[3]

Do not mix L-Tyrosine-¹⁷O waste with other waste streams, especially radioactive waste.

Keep it segregated from general laboratory trash.

Personal Protective Equipment (PPE):

Before handling the material for disposal, ensure appropriate PPE is worn. This includes

protective gloves, clothing, and safety glasses or goggles.

Containerization and Labeling:
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Place the L-Tyrosine-¹⁷O waste in a suitable, tightly sealed container to prevent dust

generation. It is recommended to use the original container if possible.

Label the container clearly with its contents ("L-Tyrosine Waste" or similar).

Handling Precautions:

Handle the material in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust.

Avoid any actions that could generate dust, such as crushing or sweeping up dry material.

If a spill occurs, it should be mechanically collected (e.g., scooped) and placed in the

waste container.

Arranging for Disposal:

Contact a licensed professional waste disposal service to arrange for the collection and

disposal of the chemical waste.

Do not dispose of L-Tyrosine or its containers in household garbage or pour it down the

drain.

Decontamination:

After handling, wash hands and any exposed skin thoroughly with soap and water.

Decontaminate work surfaces and any equipment used during the disposal process.

Safety and Handling Summary
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Precaution Specification Rationale

Personal Protective Equipment

(PPE)

Safety glasses/goggles,

chemical-resistant gloves, lab

coat.

To prevent eye and skin

irritation or contact.

Ventilation
Handle in a chemical fume

hood or well-ventilated area.

To avoid respiratory tract

irritation from dust inhalation.

Spill Control

Avoid creating dust.

Mechanically scoop or sweep

up spills.

To minimize exposure and

contamination.

Hygiene
Wash hands thoroughly after

handling.

To prevent accidental ingestion

or skin exposure.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for determining the proper disposal

procedure for isotopically labeled L-Tyrosine.
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Stable Isotope Disposal Protocol Radioactive Isotope Disposal Protocol

Start: L-Tyrosine Isotope Disposal

Identify Isotope Type
(e.g., ¹⁷O, ¹⁴C, ³H)

Isotope is Stable
(e.g., ¹⁷O, ¹³C, ¹⁵N)

Stable

Isotope is Radioactive
(e.g., ¹⁴C, ³H)

Radioactive

Treat as Standard Chemical Waste Treat as Radioactive Waste

Consult L-Tyrosine SDS

Wear Appropriate PPE

Segregate from other Waste

Package in Sealed Container

Arrange Pickup by Licensed
Waste Disposal Service

End: Chemical Disposal Complete

Wear Radiation Safety PPE

Segregate by Isotope & Half-Life

Use Designated Radioactive
Waste Containers

Label with Isotope, Date, Activity

Contact Environmental Health &
Safety (EH&S) for Pickup

End: Radioactive Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for isotopically labeled L-Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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